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Compound of Interest

Compound Name: N-(3-Chloropropyl)dibutylamine

Cat. No.: B1266432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of N-
(3-Chloropropyl)dibutylamine, a key intermediate in various organic syntheses, including the

production of pharmaceuticals like Dronedarone.[1] This document outlines its physicochemical

characteristics, standardized experimental protocols for their determination, and logical

workflows relevant to its synthesis and quality control.

Core Physical and Chemical Properties
N-(3-Chloropropyl)dibutylamine, with the CAS number 36421-15-5, is typically a colorless to

pale yellow liquid.[1][2][3] It is soluble in organic solvents but insoluble in water.[4]

Quantitative Data Summary
The following table summarizes the key quantitative physical properties of N-(3-
Chloropropyl)dibutylamine.
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Property Value Source(s)

Molecular Formula C₁₁H₂₄ClN [1]

Molecular Weight 205.77 g/mol

CAS Number 36421-15-5 [1]

Appearance Colorless to pale yellow liquid [1][2][3]

Density 0.899 g/cm³ [5]

Boiling Point 253.2°C at 760 mmHg [5]

118-130°C at 25 Torr

Melting Point Approximately -61°C [4]

Flash Point 106.9°C [1]

Refractive Index 1.45 [1]

Predicted pKa 9.39 ± 0.50

Experimental Protocols
Detailed methodologies for determining the key physical properties of liquid chemical

intermediates like N-(3-Chloropropyl)dibutylamine are outlined below. These protocols are

based on established standard methods to ensure accuracy and reproducibility.

Determination of Boiling Point
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure. A common and effective method is the Siwoloboff method

using a Thiele tube.

Apparatus:

Thiele tube

Thermometer (-10 to 300°C)
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Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Heating mantle or Bunsen burner

Heat transfer fluid (e.g., paraffin oil)

Stand and clamps

Procedure:

A small volume (2-3 mL) of N-(3-Chloropropyl)dibutylamine is placed into the small test

tube.[6]

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is clamped and immersed in a Thiele tube containing paraffin oil, ensuring the

heat transfer fluid level is above the sample level.

The side arm of the Thiele tube is gently heated.[7]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is stopped when a continuous and rapid stream of bubbles is observed.

The temperature at which the bubbling ceases and the liquid begins to enter the capillary

tube is recorded as the boiling point.[7]

Determination of Density
The density of a liquid can be accurately measured using a digital density meter, a method

standardized by ASTM D4052.[8] This technique is based on measuring the change in the

oscillation frequency of a U-shaped tube when it is filled with the sample.[9]
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Apparatus:

Digital Density Meter (e.g., oscillating U-tube type)

Syringe for sample injection

Thermostatic control for the measuring cell

Cleaning solvents (e.g., acetone, ethanol)

Dry air or nitrogen source

Procedure:

Calibrate the instrument using two standards of known density, typically dry air and deionized

water.

Set the temperature of the measuring cell to the desired measurement temperature (e.g.,

20°C or 25°C).

Clean the U-tube with an appropriate solvent and dry it completely with a stream of air or

nitrogen.

Inject the N-(3-Chloropropyl)dibutylamine sample into the measuring cell using a syringe,

ensuring no air bubbles are present.[8]

Allow the sample to reach thermal equilibrium.

The instrument will measure the oscillation period and automatically calculate and display

the density.[9]

Clean the cell thoroughly after the measurement.

Determination of Refractive Index
The refractive index, a measure of how light propagates through the substance, is a crucial

parameter for quality control. An Abbe refractometer is commonly used for this measurement.

Apparatus:
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Abbe Refractometer

Constant temperature water bath

Light source (typically a sodium lamp, 589 nm)

Dropper or pipette

Lens cleaning tissue

Standard liquid of known refractive index (for calibration)

Procedure:

Turn on the refractometer and the light source. Circulate water from the constant

temperature bath through the prisms to maintain a constant temperature (e.g., 20°C).

Clean the surfaces of the illuminating and refracting prisms with a suitable solvent (e.g.,

ethanol) and a soft lens tissue.

Calibrate the instrument using a standard liquid with a known refractive index.

Place a few drops of N-(3-Chloropropyl)dibutylamine onto the surface of the lower prism.

Close the prisms firmly.

Looking through the eyepiece, adjust the control knob until the dividing line between the light

and dark fields is sharp and centered on the crosshairs.

If a color fringe is observed, adjust the chromaticity screw to eliminate it.

Read the refractive index value directly from the instrument's scale.

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can form an ignitable mixture with air.

The Pensky-Martens closed-cup method (ASTM D93) is suitable for liquids like N-(3-
Chloropropyl)dibutylamine.[10][11]
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Apparatus:

Pensky-Martens closed-cup tester (manual or automated)

Heating source

Stirrer

Ignition source (gas flame or electric igniter)

Procedure:

Ensure the apparatus is clean and dry.

Fill the test cup with N-(3-Chloropropyl)dibutylamine to the marked level.

Place the lid on the cup and position the assembly in the heating unit.

Begin heating the sample at a specified, constant rate while continuously stirring.

At regular temperature intervals, apply the ignition source by dipping it into the vapor space

of the cup.[10]

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite with a distinct flash inside the cup.[11]

Record the observed flash point and correct for barometric pressure if necessary.

Visualized Workflows and Pathways
The following diagrams, created using the DOT language, illustrate key logical relationships

and processes involving N-(3-Chloropropyl)dibutylamine.

Synthesis Pathway of N-(3-Chloropropyl)dibutylamine
A common laboratory synthesis of N-(3-Chloropropyl)dibutylamine involves the reaction of 3-

(dibutylamino)propan-1-ol with thionyl chloride.[12] Another reported method is the reaction of

3-chloropropanol with dibutylamine.[4] The diagram below outlines the former process.
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Synthesis of N-(3-Chloropropyl)dibutylamine

Reactants

Process

Work-up

Product

3-(Dibutylamino)propan-1-ol

Reaction in Chloroform
(Reflux, 7 hours)

Thionyl Chloride (SOCl₂)

Dilute with Water & Dichloromethane

Add Potassium Carbonate

Wash with NaHCO₃ (aq) & Water

Dry with MgSO₄ & Filter

Remove Solvent (Vacuum)

N-(3-Chloropropyl)dibutylamine

Click to download full resolution via product page

Synthesis of N-(3-Chloropropyl)dibutylamine.
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Quality Control Workflow for Chemical Intermediates
This diagram illustrates a typical quality control workflow for a chemical intermediate like N-(3-
Chloropropyl)dibutylamine, ensuring it meets the required specifications before use in further

manufacturing processes.
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Quality Control Workflow

QC Process

Physicochemical Tests

Receive Raw Material Batch
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Batch Rejected
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Fail
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Quality Control Workflow for a Chemical Intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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